4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-carboxamide

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-4-methylbenzamide
• InChI: InChI=1S/C15H15NO2/c1-10-3-8-13(15(16)17)14(9-10)11-4-6-12(18-2)7-5-11/h3-9H,1-2H3,(H2,16,17)
• InChI Key: VMXMNCQXDQBDFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N)C2=CC=C(C=C2)OC

Description

4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-carboxamide is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Biological Activity

4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-carboxamide is a compound that has garnered attention for its potential biological activities, particularly in the context of cancer research and enzyme inhibition. This article provides a detailed overview of the compound's biological activity, summarizing research findings, case studies, and relevant data.

Chemical Structure and Properties

The molecular structure of 4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-carboxamide can be represented as follows:

• Chemical Formula : C$_{16}$H$_{17}$N$_{1}$O$_{3}$
• Molecular Weight : 273.31 g/mol

This compound features a biphenyl core with methoxy and methyl substituents, which may influence its biological interactions.

Anticancer Properties

Recent studies have suggested that 4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-carboxamide exhibits significant anticancer activity. Research indicates that the compound may inhibit key signaling pathways involved in tumor growth.

• Mechanism of Action : The compound appears to inhibit the dimerization of c-Myc and Max proteins, which are critical for cancer cell proliferation. In vitro assays demonstrated an IC$_{50}$ value of approximately 33 μM for disrupting c-Myc-Max interactions, indicating potent activity compared to other known inhibitors like 10074-G5 .

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory properties. In particular, it has shown moderate inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are important targets in neurodegenerative diseases.

Enzyme	IC$_{50}$ Value (µM)
Acetylcholinesterase	27.04 – 106.75
Butyrylcholinesterase	58.01 – 277.48

These values suggest that structural modifications in related compounds can enhance AChE inhibition, potentially leading to more effective therapeutic agents against Alzheimer's disease .

Study on Antimycobacterial Activity

In a study assessing the antimycobacterial properties of similar compounds, derivatives of biphenyl carboxamides were evaluated against Mycobacterium tuberculosis and other strains. While specific data on 4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-carboxamide was not provided, related compounds showed promising activity with minimal inhibitory concentrations (MICs) ranging from 125 µM to 250 µM against various mycobacterial strains .

Behavioral Studies

Further investigations into the behavioral effects of related biphenyl derivatives have indicated potential applications in modulating neurotransmitter systems. For instance, compounds similar to 4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-carboxamide were shown to influence serotonin receptor activity, which could have implications for addiction treatment .